Cas no 3652-90-2 (2-Bromo-9H-carbazole)

• Product Name: 2-Bromo-9H-carbazole
• CAS No: 3652-90-2
• MF: C₁₂H₈BrN
• MW: 246.102622032166
• MDL: MFCD09750430
• CID: 823712
• PubChem ID: 12717089
• Update Time: 2025-06-13

2-Bromo-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-9H-carbazole
• 9H-Carbazole, 2-bromo-
• 2-Bromocarbazole
• EG-2201
• J-508511
• 2-Bromo-9H-carbazole pound>>9H-arbazole, 2-romo-
• 9H-arbazole, 2-romo-
• PS-7525
• 3652-90-2
• AKOS015909241
• SCHEMBL25294
• MFCD09750430
• DB-069398
• B4381
• DTXSID20507884
• CS-W019847
• EN300-322160
• AC-28757
• 2-Bromocarbozaole
• SY036925
• BCP22062
• SB66511
• CHEMBL5070637

• MDL： MFCD09750430
• Inchi： 1S/C12H8BrN/c13-8-5-6-10-9-3-1-2-4-11(9)14-12(10)7-8/h1-7,14H
• InChI Key： PJRGCJBBXGNEGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 244.98400
• Monoisotopic Mass: 244.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 253.0 to 257.0 deg-C
• Boiling Point: 409℃ at 760 mmHg
• Flash Point: 201.3±21.2 °C
• Refractive Index: 1.784
• PSA: 15.79000
• LogP: 4.08360
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Bromo-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-Bromo-9H-carbazole

Comprehensive Overview of 2-Bromo-9H-carbazole (CAS No. 3652-90-2): Properties, Applications, and Industry Insights

2-Bromo-9H-carbazole (CAS No. 3652-90-2) is a halogenated derivative of carbazole, a heterocyclic aromatic compound with significant relevance in organic synthesis and material science. This compound, characterized by its bromine substitution at the 2-position of the carbazole ring, serves as a versatile building block for pharmaceuticals, optoelectronic materials, and advanced polymers. With the growing demand for high-performance organic semiconductors and photoactive materials, 2-Bromo-9H-carbazole has garnered attention for its unique electronic properties and synthetic utility.

The molecular structure of 2-Bromo-9H-carbazole features a planar carbazole core, which facilitates π-π stacking interactions—a critical feature for organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are increasingly exploring its derivatives for applications in flexible electronics and sustainable energy solutions, aligning with global trends toward green chemistry and renewable technologies. Its bromine functional group also makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery and material design.

In the pharmaceutical sector, 2-Bromo-9H-carbazole is investigated for its potential as a scaffold in kinase inhibitors and anticancer agents. The carbazole moiety is known for its bioactivity, and bromination enhances its reactivity for further modifications. Recent studies highlight its role in developing targeted therapies, particularly in oncology, where precision medicine demands novel chemical entities. This aligns with the surge in searches for "cancer drug intermediates" and "small molecule therapeutics," reflecting industry and academic interest.

From an industrial perspective, the synthesis and scalability of 2-Bromo-9H-carbazole are subjects of optimization efforts. Manufacturers are adopting catalytic bromination methods to improve yield and reduce waste, addressing the demand for eco-friendly synthesis protocols. Analytical techniques like HPLC and NMR spectroscopy ensure high purity, which is crucial for end-use applications. The compound’s stability under standard conditions further enhances its commercial viability.

Emerging trends in AI-driven drug discovery and computational chemistry have also spotlighted 2-Bromo-9H-carbazole as a candidate for virtual screening. Its structural features are amenable to machine learning models predicting drug-likeness, resonating with the rise of queries like "AI in chemical research" and "predictive molecular design." Additionally, its role in supramolecular chemistry—for designing sensors and catalysts—further expands its interdisciplinary appeal.

Regulatory and safety profiles of 2-Bromo-9H-carbazole adhere to standard laboratory handling protocols, with no significant environmental hazards reported. This positions it favorably compared to more restrictive halogenated compounds, making it a safer choice for industrial and academic labs. As sustainability becomes a priority, its potential for green chemistry applications is a key selling point.

In summary, 2-Bromo-9H-carbazole (CAS No. 3652-90-2) is a multifaceted compound bridging gaps between academia and industry. Its applications span optoelectronics, pharmaceuticals, and catalysis, driven by its adaptable chemistry and alignment with cutting-edge research themes. For those searching "carbazole derivatives uses" or "brominated heterocycles synthesis," this compound offers a compelling case study in innovation and utility.